N-(4-chloro-2,5-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide

• Molecular Formula: C19H21ClFN3O2S
• Molecular Weight: 409.9 g/mol
• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H21ClFN3O2S/c1-25-17-12-16(18(26-2)11-15(17)20)22-19(27)24-9-7-23(8-10-24)14-5-3-13(21)4-6-14/h3-6,11-12H,7-10H2,1-2H3,(H,22,27)
• InChI Key: UVLVECRWKKCVGZ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=S)N2CCN(CC2)C3=CC=C(C=C3)F)OC)Cl

Description

N-(4-chloro-2,5-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide involves the modulation of serotonin neurotransmission. It acts as a partial agonist at the 5-HT1A receptor and a potent agonist at the 5-HT2A receptor. This results in the activation of downstream signaling pathways, leading to changes in neuronal activity and neurotransmitter release. The overall effect of this compound on the brain is complex and varies depending on the specific receptor subtype and brain region involved.
Biochemical and Physiological Effects:
N-(4-chloro-2,5-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide has been shown to have a wide range of biochemical and physiological effects. It has been found to increase the release of dopamine, norepinephrine, and acetylcholine in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to modulate the activity of glutamate receptors, which are involved in learning and memory processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-chloro-2,5-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide for lab experiments is its high affinity for serotonin receptors, which makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, this compound has some limitations, including its relatively low selectivity for specific receptor subtypes and its potential for off-target effects.

Future Directions

There are several potential future directions for research on N-(4-chloro-2,5-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide. One area of interest is the development of more selective and potent compounds that target specific serotonin receptor subtypes. Another potential direction is the investigation of the effects of this compound on other neurotransmitter systems, such as the GABAergic and dopaminergic systems. Additionally, further research is needed to elucidate the long-term effects of N-(4-chloro-2,5-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide on brain function and behavior, as well as its potential therapeutic applications for psychiatric disorders.

Synthesis Methods

The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide involves the reaction of 4-(4-fluorophenyl)piperazine-1-carbothioamide with 4-chloro-2,5-dimethoxybenzaldehyde in the presence of a base. The reaction is carried out under reflux conditions in a suitable solvent, such as ethanol or methanol. The product is obtained as a white solid, which is then purified by recrystallization.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide has been used in scientific research for its potential applications in the field of neuroscience. It has been shown to have affinity for the serotonin 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. This compound has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.